Cas no 838-96-0 (4-Benzyloxyphenylacetonitrile)
4-Benzyloxyphenylacetonitrile structure
Product Name:4-Benzyloxyphenylacetonitrile
CAS No:838-96-0
MF:C15H13NO
MW:223.269823789597
MDL:MFCD00016400
CID:40052
PubChem ID:522804
Update Time:2025-04-18
4-Benzyloxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(Benzyloxy)phenyl)acetonitrile
- 4-Benzyloxybenzyl cyanide
- 4-Benzyloxyphenylacetonitrile
- 2-(4-phenylmethoxyphenyl)acetonitrile
- [4-(benzyloxy)phenyl]acetonitrile
- QKEYZRVDFZDOEP-UHFFFAOYSA-N
- 2-[4-(phenylmethoxy)phenyl]ethanenitrile
- PubChem15926
- p-benzyloxyphenyl acetonitrile
- 4-Benzyloxybenzeneacetonitrile
- 4-benzyloxyphenyl-acetonitrile
- (4-benzyloxyphenyl)acetonitrile
- (4-benzyloxy-phenyl)-acetonitrile
- T71376
- B4734
- FT-0617671
- SCHEMBL2277105
- DTXSID50335071
- FS-3886
- 838-96-0
- MFCD00016400
- AKOS000184480
- 2-[4-(benzyloxy)phenyl]acetonitrile
- CS-0456110
- AMY24829
- EN300-247913
- DB-056757
-
- MDL： MFCD00016400
- Inchi： 1S/C15H13NO/c16-11-10-13-6-8-15(9-7-13)17-12-14-4-2-1-3-5-14/h1-9H,10,12H2
- InChI Key： QKEYZRVDFZDOEP-UHFFFAOYSA-N
- SMILES： O(C1C=CC(CC#N)=CC=1)CC1C=CC=CC=1
- BRN： 2377584
Computed Properties
- Exact Mass: 223.10000
- Monoisotopic Mass: 223.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 33
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.114
- Melting Point: 66.0 to 70.0 deg-C
- Boiling Point: 173°C/0.1mmHg(lit.)
- Flash Point: 170-173°C/0.1mm
- Refractive Index: 1.582
- PSA: 33.02000
- LogP: 3.33168
- λmax: 284(EtOH aq.)(lit.)
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-Benzyloxyphenylacetonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：3439
- Hazard Category Code： R22: harmful if swallowed.
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R22
- Packing Group：III
- Safety Term：6.1
- Storage Condition：4° CStore…,-4℃Store…Better
4-Benzyloxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Benzyloxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018228-5g |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 98% | 5g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 018228-25g |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 98% | 25g |
￡129.00 | 2022-03-01 | |
| Fluorochem | 018228-100g |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 98% | 100g |
￡400.00 | 2022-03-01 | |
| Alichem | A019116988-100g |
2-(4-(Benzyloxy)phenyl)acetonitrile |
838-96-0 | 95% | 100g |
$365.94 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152006-1G |
4-Benzyloxyphenylacetonitrile |
838-96-0 | >98.0% | 1g |
¥187.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152006-200mg |
4-Benzyloxyphenylacetonitrile |
838-96-0 | >98.0%(GC) | 200mg |
￥129.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152006-250mg |
4-Benzyloxyphenylacetonitrile |
838-96-0 | >98.0% | 250mg |
¥102.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152006-5G |
4-Benzyloxyphenylacetonitrile |
838-96-0 | >98.0% | 5g |
¥648.90 | 2023-09-04 | |
| Fluorochem | 018228-1g |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 98% | 1g |
￡11.00 | 2022-03-01 | |
| TRC | B288963-100mg |
4-Benzyloxyphenylacetonitrile |
838-96-0 | 100mg |
$ 58.00 | 2023-04-18 |
4-Benzyloxyphenylacetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:838-96-0)4-Benzyloxyphenylacetonitrile
Order Number:A10109
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:10
Price ($):356.0/1103.0
Email:sales@amadischem.com
4-Benzyloxyphenylacetonitrile Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:838-96-0)4-Benzyloxyphenylacetonitrile
Purity:99%/99%
Quantity:25g/100g
Price ($):356.0/1103.0